Cas no 476-57-3 (9,10-Anthracenedione,1,4,5-trihydroxy-7-methoxy-2-methyl-)

• Product Name: 9,10-Anthracenedione,1,4,5-trihydroxy-7-methoxy-2-methyl-
• CAS No: 476-57-3
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• CID: 330946
• PubChem ID: 10152
• Update Time: 2025-04-19

9,10-Anthracenedione,1,4,5-trihydroxy-7-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,4,5-trihydroxy-7-methoxy-2-methyl-
• 1,4,5-Trihydroxy-7-methoxy-2-methyl-9,10-anthraquinone
• 1,4,5-trihydroxy-7-methoxy-2-methylanthracene-9,10-dione
• ERYTHROGLAUCIN
• 9,10-Anthracenedione, 1,4,5-trihydroxy-7-methoxy-2-methyl-
• VUUONEBXXLQCQX-UHFFFAOYSA-N
• BRN 1890890
• SCHEMBL16226462
• CHEBI:68790
• CHEMBL463597
• 1,4,5-Trihydroxy-7-methoxy-2-methylanthra-9,10-quinone #
• Q27137181
• ANTHRAQUINONE, 7-METHOXY-2-METHYL-1,4,5-TRIHYDROXY-
• Erythroglaucine
• CCRIS 6424
• DTXSID30197215
• 476-57-3

• Inchi： 1S/C16H12O6/c1-6-3-9(17)12-13(14(6)19)15(20)8-4-7(22-2)5-10(18)11(8)16(12)21/h3-5,17-19H,1-2H3
• InChI Key： VUUONEBXXLQCQX-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C(C2C(C3C(=CC(=CC=3C(C=21)=O)OC)O)=O)O

Computed Properties

• Exact Mass: 300.06336
• Monoisotopic Mass: 300.063388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 3.2

Experimental Properties

• Density: 1.542
• Boiling Point: 600.3°Cat760mmHg
• Flash Point: 229.6°C
• Refractive Index: 1.707
• PSA: 104.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones